Cas no 161140-14-3 (1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime)

161140-14-3 structure
Product name:1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime
1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime
- 3-butoxy-6-[1-(hydroxyamino)propylidene]cyclohexa-2,4-dien-1-one
- 161140-14-3
- DTXSID20778613
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- Inchi: InChI=1S/C13H19NO3/c1-3-5-8-17-10-6-7-11(13(15)9-10)12(4-2)14-16/h6-7,9,15-16H,3-5,8H2,1-2H3
- InChI Key: GNGNGFZQDFMYLP-UHFFFAOYSA-N
- SMILES: CCCCOC1=CC(=C(C=C1)C(=NO)CC)O
Computed Properties
- Exact Mass: 237.13657
- Monoisotopic Mass: 237.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 62Ų
Experimental Properties
- PSA: 62.05
1-Propanone, 1-(4-butoxy-2-hydroxyphenyl)-, oxime Related Literature
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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2. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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3. Book reviews
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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